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Compound of Interest

Compound Name: Dehydroformouregine

Cat. No.: B597728 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

and disposal of Dehydroformouregine. The following procedural guidance is designed to

answer specific operational questions and establish a comprehensive safety protocol.

Compound Information
Dehydroformouregine is a naturally occurring alkaloid compound found in plants of the

Piperaceae family.[1] It is typically supplied as a powder.[2]

Property Value Source

CAS Number 107633-69-2 [1][2]

Molecular Formula C20H19NO4 [2]

Molecular Weight 337.4 g/mol [2]

Physical Description Powder [2]

Storage

Store in a sealed, cool, and dry

condition. Stock solutions can

be stored below -20°C for

several months.

[2]
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Personal Protective Equipment (PPE)
Due to the lack of a specific Safety Data Sheet (SDS) for Dehydroformouregine, the following

PPE recommendations are based on general best practices for handling potent, powdered

chemical compounds and hazardous drugs.[3][4][5][6][7]
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PPE Category Item
Specifications and
Procedures

Hand Protection Double Gloving

Wear two pairs of powder-free

nitrile gloves. The outer glove

should be removed and

disposed of inside the

containment area (e.g., fume

hood) after handling. Change

gloves every 30-60 minutes or

immediately if contaminated or

damaged.[4]

Body Protection Disposable Gown

A long-sleeved, solid-front

gown made of a low-

permeability fabric should be

worn. Cuffs should be tucked

into the inner gloves.[4]

Full Body Suit

For large quantities or

situations with a high risk of

aerosolization, "bunny suit"

coveralls that provide head-to-

toe protection are

recommended.[5]

Eye and Face Protection Safety Goggles

Chemical splash goggles that

meet ANSI Z87.1 standards

are required to protect against

splashes and airborne

particles.[3]

Face Shield

A face shield should be worn in

addition to safety goggles,

especially when there is a risk

of splashes or aerosol

generation.[5]

Respiratory Protection N95 Respirator When handling the powder

outside of a containment
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system (e.g., weighing), an

N95 respirator is necessary to

prevent inhalation of airborne

particles.[5] Surgical masks do

not provide adequate

respiratory protection.[5][7]

Foot Protection Closed-toe Shoes

Shoes that completely cover

the feet are mandatory in the

laboratory.[3]

Shoe Covers

Disposable shoe covers

should be worn in areas where

Dehydroformouregine is

handled and removed before

exiting the area.

Operational Plan: Handling and Experimental
Workflow
3.1. Engineering Controls

All handling of Dehydroformouregine powder, including weighing, reconstituting, and

aliquoting, should be performed in a certified chemical fume hood, a Class II Biosafety Cabinet,

or a glove box to minimize inhalation exposure.

3.2. Step-by-Step Handling Protocol

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area by lining it with absorbent, disposable bench paper.

Weighing:

Perform in a fume hood or other ventilated enclosure.

Use a dedicated set of spatulas and weighing boats.

Handle the powder gently to avoid creating dust.
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Dissolving:

If a higher solubility is needed, the tube can be warmed to 37°C and sonicated.[2]

Add the solvent slowly to the powder to avoid splashing.

Post-Handling:

Decontaminate all surfaces with an appropriate solvent (e.g., 70% ethanol) followed by a

cleaning agent.

Carefully remove and dispose of all disposable PPE as hazardous waste.

Wash hands thoroughly with soap and water after removing gloves.[4]

3.3. Accidental Release Measures

In the event of a spill, follow these procedures:

Evacuate: Immediately alert others in the area and evacuate if necessary.

Secure the Area: Restrict access to the spill area.

Personal Protection: Don appropriate PPE, including respiratory protection, before re-

entering the area.

Containment and Cleanup:

For small powder spills, gently cover with absorbent material and then wet it to prevent

aerosolization before wiping it up.

For liquid spills, absorb with a chemically inert material.

Collect all contaminated materials in a sealed, labeled hazardous waste container.

Decontamination: Clean the spill area thoroughly with a suitable solvent and cleaning agent.

Disposal Plan
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All waste contaminated with Dehydroformouregine, including empty containers, used PPE,

and cleaning materials, must be disposed of as hazardous chemical waste.

Waste Type Disposal Procedure

Solid Waste

Collect in a clearly labeled, sealed hazardous

waste container. This includes used gloves,

gowns, bench paper, and any contaminated

labware.

Liquid Waste

Collect in a labeled, sealed, and chemically

resistant hazardous waste container. Do not

pour Dehydroformouregine solutions down the

drain.[8]

Sharps

Any contaminated needles or other sharps

should be placed in a designated sharps

container for hazardous waste.

Follow all local, state, and federal regulations for the disposal of hazardous waste.[9][10]

Workflow and Safety Diagram
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Dehydroformouregine Handling and Safety Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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